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2-Nitro-4-

(trifluoromethylsulfonyl)chlorobenz

ene

Cat. No.: B074855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a concise overview of the known physical and chemical

properties of the compound 2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene, identified by

CAS Number 1550-27-2. Due to conflicting information in publicly available sources, this

document clarifies its physical state and presents other relevant data for laboratory and

research applications. This guide is intended for professionals in research and development

who require accurate information for handling, experimental design, and safety protocols.

Chemical Identity and Structure
2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene is a halogenated, nitrated aromatic

sulfone. Its structural characteristics are key to its reactivity and physical properties.

IUPAC Name: 1-chloro-2-nitro-4-(trifluoromethylsulfonyl)benzene

CAS Number: 1550-27-2

Molecular Formula: C₇H₃ClF₃NO₄S

Molecular Weight: 289.62 g/mol
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The structural formula, illustrated below, shows a benzene ring substituted with a chlorine

atom, a nitro group, and a trifluoromethylsulfonyl group.

Caption: Structure of 2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene.

Physical Appearance and Properties
There is conflicting data regarding the physical state of this compound. While some synthesis

procedures describe it as a liquid, product listings from chemical suppliers characterize it as a

solid. This discrepancy may arise from differences in purity or the existence of different

polymorphic forms. Based on available commercial product data, the compound is most

commonly available as a solid.

The quantitative physical properties of 2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene are

summarized in the table below.

Property Value Source

Physical State Light yellow crystalline solid Supplier Data

Melting Point 80 - 83 °C Supplier Data

Boiling Point
354.3 °C at 760 mmHg

(calculated)
ChemNet

Density 1.689 g/cm³ (calculated) ChemNet

Flash Point 168.1 °C (calculated) ChemNet

Vapor Pressure
6.92E-05 mmHg at 25°C

(calculated)
ChemNet

Experimental Protocols
General Protocol for Determining Physical Appearance:

A standardized protocol for visually inspecting and determining the melting point of a chemical

solid is crucial for identity confirmation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b074855?utm_src=pdf-body
https://www.benchchem.com/product/b074855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Melting Point Analysis

Visual Inspection

Obtain Small Sample

Load Capillary Tube

 (1-2 mg)

Note Color & Form

Place in Apparatus

Heat Slowly (1-2 °C/min)

Observe & Record

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b074855?utm_src=pdf-body-img
https://www.benchchem.com/product/b074855#physical-appearance-of-2-nitro-4-trifluoromethylsulfonyl-chlorobenzene
https://www.benchchem.com/product/b074855#physical-appearance-of-2-nitro-4-trifluoromethylsulfonyl-chlorobenzene
https://www.benchchem.com/product/b074855#physical-appearance-of-2-nitro-4-trifluoromethylsulfonyl-chlorobenzene
https://www.benchchem.com/product/b074855#physical-appearance-of-2-nitro-4-trifluoromethylsulfonyl-chlorobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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